2-chloro-N-[2-(dimethylamino)ethyl]-5-(1-piperidinylsulfonyl)benzamide

• IUPAC Name: 2-chloro-N-[2-(dimethylamino)ethyl]-5-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C16H24ClN3O3S/c1-19(2)11-8-18-16(21)14-12-13(6-7-15(14)17)24(22,23)20-9-4-3-5-10-20/h6-7,12H,3-5,8-11H2,1-2H3,(H,18,21)
• InChI Key: BEKQNIKWHIQBHR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)N2CCCCC2)Cl
• Molecular Formula: C16H24ClN3O3S
• Molecular Weight: 373.9 g/mol

Description

2-chloro-N-[2-(dimethylamino)ethyl]-5-(1-piperidinylsulfonyl)benzamide, also known as CP-122,288, is a chemical compound commonly used in scientific research. It is a selective antagonist of the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes.

Mechanism of Action

2-chloro-N-[2-(dimethylamino)ethyl]-5-(1-piperidinylsulfonyl)benzamide acts as a selective antagonist of the dopamine D3 receptor. This means that it blocks the binding of dopamine to this receptor, preventing its activation. The dopamine D3 receptor is primarily found in the mesolimbic pathway, which is involved in reward and motivation. By blocking this receptor, this compound can reduce the rewarding effects of drugs of abuse and potentially reduce drug-seeking behavior.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal studies, it has been found to reduce drug-seeking behavior and prevent relapse to drug use. It has also been shown to reduce the rewarding effects of drugs of abuse, such as cocaine and methamphetamine. Additionally, this compound has been found to have anti-inflammatory effects in the brain, which may be beneficial in the treatment of neuroinflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-[2-(dimethylamino)ethyl]-5-(1-piperidinylsulfonyl)benzamide in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to specifically target this receptor and study its effects on various physiological and pathological processes. However, one limitation of this compound is its relatively short half-life, which can make it difficult to use in long-term studies. Additionally, its selectivity for the dopamine D3 receptor means that it may not be useful for studying the effects of other dopamine receptors.

Future Directions

There are several potential future directions for research involving 2-chloro-N-[2-(dimethylamino)ethyl]-5-(1-piperidinylsulfonyl)benzamide. One area of interest is its potential use in the treatment of drug addiction. By reducing drug-seeking behavior and the rewarding effects of drugs of abuse, this compound may be a promising candidate for the development of new addiction treatments. Additionally, further research is needed to better understand the role of the dopamine D3 receptor in various physiological and pathological processes, which may lead to the development of new treatments for conditions such as Parkinson's disease and schizophrenia.
Conclusion:
In conclusion, this compound is a useful tool for studying the role of the dopamine D3 receptor in various physiological and pathological processes. Its selectivity for this receptor allows researchers to specifically target it and study its effects. While this compound has several advantages for lab experiments, such as its selectivity, it also has limitations, such as its short half-life. However, there are several potential future directions for research involving this compound, including its use in the treatment of drug addiction and the development of new treatments for neuroinflammatory conditions.

Scientific Research Applications

2-chloro-N-[2-(dimethylamino)ethyl]-5-(1-piperidinylsulfonyl)benzamide is primarily used in scientific research to study the role of the dopamine D3 receptor. This receptor is involved in various physiological processes, including movement, reward, and addiction. It has also been implicated in several pathological conditions, such as Parkinson's disease, schizophrenia, and drug addiction. By selectively blocking the dopamine D3 receptor, this compound can help researchers better understand the role of this receptor in these processes and conditions.